Cas no 1148-87-4 (Isoxazole,5-(4-chlorophenyl)-3-phenyl-)

Isoxazole,5-(4-chlorophenyl)-3-phenyl- structure
1148-87-4 structure
Product Name:Isoxazole,5-(4-chlorophenyl)-3-phenyl-
CAS No:1148-87-4
MF:C15H10ClNO
MW:255.699002742767
CID:183925
PubChem ID:279127
Update Time:2025-04-19

Isoxazole,5-(4-chlorophenyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole,5-(4-chlorophenyl)-3-phenyl-
    • 5-(4-chlorophenyl)-3-phenyl-1,2-oxazole
    • 3-Phenyl-5-(4-chlor-phenyl)-isoxazol
    • 3-phenyl-5-(p-chlorophenyl)-isoxazole
    • 3-Phenyl-5-(p-chlorphenyl)-isoxazol
    • 5-(4'-chlorophenyl)-3-phenylisoxazole
    • 5-(4-chlorophenyl)-3-phenylisoxazole
    • 5-(4-chloro-phenyl)-3-phenyl-isoxazole
    • 5-(4-Chlor-phenyl)-3-phenyl-isoxazol
    • 5-(p-Chlorophenyl)-3-phenylisoxazole
    • AC1L5PJA
    • AC1Q3SHE
    • AR-1G5674
    • CTK4A8962
    • Isoxazole, 5-(p-chlorophenyl)-3-phenyl-
    • NSC129404
    • DTXSID20299318
    • CHEMBL2272004
    • 1148-87-4
    • 5-(4-Chlorophenyl)-3-phenylisoxazole #
    • KRYRJGHZBHLLGM-UHFFFAOYSA-N
    • NSC-129404
    • Isoxazole, 5-(4-chlorophenyl)-3-phenyl-
    • Inchi: 1S/C15H10ClNO/c16-13-8-6-12(7-9-13)15-10-14(17-18-15)11-4-2-1-3-5-11/h1-10H
    • InChI Key: KRYRJGHZBHLLGM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=CC(C2C=CC=CC=2)=NO1

Computed Properties

  • Exact Mass: 255.0452
  • Monoisotopic Mass: 255.0450916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03
  • LogP: 4.66200
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